Cas no 862727-61-5 (Ethanol,2-[[trans-4-[4-amino-3-[4-[(5,7-dimethyl-2-benzoxazolyl)amino]phenyl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl]cyclohexyl]oxy]-)

• Product Name: Ethanol,2-[[trans-4-[4-amino-3-[4-[(5,7-dimethyl-2-benzoxazolyl)amino]phenyl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl]cyclohexyl]oxy]-
• CAS No: 862727-61-5
• MF: C₂₈H₃₁N₇O₃
• MW: 513.590845346451
• CID: 1847441
• Update Time: 2024-11-26

Ethanol,2-[[trans-4-[4-amino-3-[4-[(5,7-dimethyl-2-benzoxazolyl)amino]phenyl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl]cyclohexyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[[trans-4-[4-amino-3-[4-[(5,7-dimethyl-2-benzoxazolyl)amino]phenyl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl]cyclohexyl]oxy]-
• Ethanol, 2-[[trans-4-[4-amino-3-[4-[(5,7-dimethyl-2-benzoxazolyl)amino]phenyl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl]cyclohexyl]oxy]-

• Inchi： 1S/C28H31N7O3/c1-16-13-17(2)25-22(14-16)33-28(38-25)32-19-5-3-18(4-6-19)24-23-26(29)30-15-31-27(23)35(34-24)20-7-9-21(10-8-20)37-12-11-36/h3-6,13-15,20-21,36H,7-12H2,1-2H3,(H,32,33)(H2,29,30,31)/t20-,21-
• InChI Key： MUCBRBHZMBWIQE-MEMLXQNLSA-N
• SMILES： C(O)CO[C@@H]1CC[C@@H](N2C3C(C(C4=CC=C(NC5=NC6=CC(C)=CC(C)=C6O5)C=C4)=N2)=C(N)N=CN=3)CC1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 769.4±70.0 °C(Predicted)
• pka: 14.39±0.10(Predicted)